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Compound Name: Guazatine acetate salt

Cat. No.: B037631 Get Quote

An In-depth Technical Guide to the Components
of Guazatine Acetate Salt
For Researchers, Scientists, and Drug Development Professionals

Introduction
Guazatine acetate is a non-systemic contact fungicide and bactericide used for the control of a

broad spectrum of seed-borne and soil-borne diseases in various crops. It is not a single

chemical entity but rather a complex reaction mixture. This technical guide provides a detailed

overview of the chemical composition of Guazatine acetate salt, including the CAS numbers

and molecular structures of its principal components. Furthermore, it outlines a typical

analytical methodology for the characterization and quantification of these components.

Composition of Guazatine Acetate
Guazatine is commercially produced through the amidination of technical

iminodi(octamethylene)diamine, resulting in a complex mixture of guanidated polyamines.[1]

The technical product is a salt of these polyamine bases with acetic acid. The general CAS

number for Guazatine acetate (technical mixture) is 115044-19-4.[2][3]

The components of the Guazatine mixture are often described using a shorthand notation

where 'G' represents a guanidated amino group (-NH-C(=NH)NH2 or -N(C(=NH)NH2)-) and 'N'
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represents a non-guanidated amino group (-NH2 or -NH-). The underlying structures are based

on chains of octamethylene (- (CH2)8-) units.

A typical composition of the free Guazatine base is presented in the table below. It is important

to note that the exact composition can vary between production batches.[1]

Table 1: Typical Composition of Free Guazatine Base
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Component Abbreviation
Systematic
Name/Description

Typical Content (%)

GGG Tris-guanidated triamine 30.6

GG
Bis-guanidated diamine (1,8-

Diguanidinooctane)
29.5

GN Mono-guanidated diamine 9.8

GGN Bis-guanidated triamine 8.1

GGGG Tetra-guanidated tetramine 5.1

GNG
Bis-guanidated triamine

(Iminoctadine)
4.5

GNN Mono-guanidated triamine 1.7

GNNG Bis-guanidated tetramine 1.4

GGGN Tris-guanidated tetramine 1.4

GGGGG Penta-guanidated pentamine 1.1

NN Octane-1,8-diamine 0.8

NGN Mono-guanidated triamine 0.8

NNN
Iminodi(octamethylene)diamin

e
<0.1

Other tetramines 3.1

Other pentamines 1.4

Hexamines and above 0.6

Core Components: CAS Numbers and Molecular
Structures
While the technical mixture has a single CAS number, some of the individual components have

been isolated and assigned their own identifiers. The molecular structures of the key
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components are depicted below.

Table 2: CAS Numbers and Molecular Information for Key Guazatine Components

Component
Abbreviation

Systematic
Name

CAS Number
Molecular
Formula
(Base)

Molecular
Weight (Base)

GG

1,8-

Diguanidinooctan

e

Not readily

available
C10H24N6 228.34 g/mol

GGG

1,1'-

(Iminodi(octamet

hylene))diguanidi

ne

Not readily

available
C18H41N7 355.57 g/mol

GGN

N-(8-

Guanidinooctyl)o

ctane-1,8-

diamine, with

one terminal

amine also

guanidated

Not readily

available
C17H39N7 341.54 g/mol

GNG

Bis(8-

guanidinooctyl)a

mine

(Iminoctadine)

13516-27-3 C18H41N7 355.57 g/mol

GN
1-Amino-8-

guanidinooctane
150333-70-3 C9H22N4 186.30 g/mol

NN
Octane-1,8-

diamine
373-44-4 C8H20N2 144.26 g/mol

Acetic Acid Acetic Acid 64-19-7 C2H4O2 60.05 g/mol

Molecular Structures of Key Guazatine Components
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The following diagrams illustrate the molecular structures of the main components of

Guazatine.

GG (1,8-Diguanidinooctane)

H₂N-C(=NH)-NH- (CH₂)₈ -NH-C(=NH)-NH₂

Click to download full resolution via product page

Caption: Molecular structure of GG (1,8-Diguanidinooctane).

GGG (1,1'-(Iminodi(octamethylene))diguanidine, with central amine also guanidated)

H₂N-C(=NH)-NH- (CH₂)₈
N
|

C(=NH)NH₂

(CH₂)₈ -NH-C(=NH)-NH₂

Click to download full resolution via product page

Caption: Molecular structure of GGG.

GNG (Bis(8-guanidinooctyl)amine - Iminoctadine)

H₂N-C(=NH)-NH- (CH₂)₈ NH (CH₂)₈ -NH-C(=NH)-NH₂

Click to download full resolution via product page

Caption: Molecular structure of GNG (Iminoctadine).
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GN (1-Amino-8-guanidinooctane)

H₂N- (CH₂)₈ -NH-C(=NH)-NH₂

Click to download full resolution via product page

Caption: Molecular structure of GN (1-Amino-8-guanidinooctane).

Experimental Protocol: Analysis by LC-MS/MS
The analysis of Guazatine components is challenging due to their high polarity, strong basicity,

and the complexity of the mixture. High-Performance Liquid Chromatography coupled with

tandem Mass Spectrometry (HPLC-MS/MS) is the method of choice for their separation and

quantification. The following is a generalized experimental protocol based on published

methods.

Sample Preparation (Extraction)
Objective: To extract the Guazatine components from the sample matrix (e.g., citrus peel,

cereal grains).

Reagents:

Extraction solvent: 1% Formic acid in a water/acetone mixture (1:2, v/v).

Internal Standard (optional but recommended): e.g., Dodine.

Procedure:

Homogenize a representative sample.

Weigh a subsample (e.g., 5-10 g) into a centrifuge tube.

If using, add the internal standard solution.

Add the extraction solvent (e.g., 20 mL).
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Shake vigorously for a specified time (e.g., 15-30 minutes).

Centrifuge at high speed (e.g., 4000 rpm for 10 minutes).

Collect the supernatant.

For cleaner samples, a solid-phase extraction (SPE) clean-up step may be employed.

The final extract is typically filtered through a 0.22 µm filter before injection.

Critical Note: Avoid using glassware for sample preparation and storage, as the highly basic

Guazatine components tend to adsorb to glass surfaces. Use polypropylene or other suitable

plastic labware.[4]

HPLC-MS/MS Analysis
Objective: To separate and quantify the individual Guazatine components.

Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole

mass spectrometer with an electrospray ionization (ESI) source.

HPLC Conditions (Typical):

Column: A hydrophilic interaction liquid chromatography (HILIC) column or a C18 column

suitable for polar compounds.

Mobile Phase A: Water with an additive such as formic acid or ammonium formate to

improve peak shape and ionization.

Mobile Phase B: Acetonitrile or methanol.

Gradient: A gradient elution program starting with a high percentage of organic mobile

phase and gradually increasing the aqueous phase is typical for HILIC separations.

Flow Rate: 0.2 - 0.5 mL/min.

Column Temperature: 30-40 °C.

MS/MS Conditions (Typical):
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Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for each Guazatine

component and the internal standard need to be optimized. Due to the presence of

multiple basic sites, doubly and triply charged precursor ions are common.[1]

Logical Workflow for Guazatine Analysis

Guazatine Analysis Workflow

Sample Homogenization

Extraction with
Acidified Water/Acetone

Centrifugation

Supernatant Filtration

HPLC-MS/MS Analysis

Data Processing and
Quantification

Click to download full resolution via product page
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Caption: A generalized workflow for the analysis of Guazatine components.

Conclusion
Guazatine acetate is a complex fungicidal mixture composed of a variety of guanidated

polyamines. Understanding the identity and relative abundance of these components is crucial

for regulatory purposes, quality control, and toxicological assessment. The analytical methods,

primarily centered around HPLC-MS/MS, require careful optimization to handle the unique

physicochemical properties of these compounds. This guide provides a foundational

understanding for researchers and professionals working with this important agricultural

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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